Cas no 2229124-60-9 (3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxypropanoic acid
• CAS No: 2229124-60-9
• MF: C₇H₁₂O₅S
• MW: 208.232181549072
• CID: 6529523
• PubChem ID: 165966089
• Update Time: 2025-06-30

3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxypropanoic acid
• 2229124-60-9
• EN300-2006279

• Inchi： 1S/C7H12O5S/c8-6(7(9)10)3-5-1-2-13(11,12)4-5/h5-6,8H,1-4H2,(H,9,10)
• InChI Key： KORNOBSQAIMSDS-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C(=O)O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 208.04054465g/mol
• Monoisotopic Mass: 208.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 100Ų

Additional information on 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxypropanoic acid

Comprehensive Overview of 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxypropanoic acid (CAS No. 2229124-60-9)

3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxypropanoic acid, identified by its CAS number 2229124-60-9, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique combination of a sulfolane derivative (1,1-dioxo-1lambda6-thiolan-3-yl) and a hydroxypropanoic acid moiety, making it a subject of interest for its potential applications in drug development and metabolic studies. Researchers are particularly intrigued by its structural versatility, which allows for modifications targeting enzyme inhibition and anti-inflammatory pathways.

The compound’s sulfone group (1,1-dioxo) contributes to its stability and solubility, while the hydroxypropanoic acid segment offers reactivity for further derivatization. Such properties align with current trends in small-molecule therapeutics, where bioavailability and targeted delivery are critical. Recent publications highlight its role as a potential intermediate in synthesizing chiral compounds, addressing the growing demand for enantioselective catalysts in green chemistry.

In the context of AI-driven drug discovery, 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxypropanoic acid has been flagged in computational screenings for its hydrogen-bonding capacity and molecular docking compatibility. These features are pivotal for designing next-generation protease inhibitors, a hot topic in antiviral and anticancer research. Notably, its low toxicity profile in preliminary assays makes it a candidate for further preclinical evaluation.

From an industrial perspective, the compound’s synthesis leverages sustainable methodologies, such as catalytic oxidation and microwave-assisted reactions, reducing environmental impact. This aligns with the green chemistry movement, a priority for regulatory bodies and manufacturers alike. Analytical techniques like NMR and HPLC-MS are essential for characterizing its purity, ensuring compliance with Good Manufacturing Practices (GMP).

Frequently searched questions related to this compound include: "What are the applications of sulfolane derivatives in medicine?" and "How does hydroxypropanoic acid enhance drug solubility?" Addressing these, studies suggest its utility in prodrug formulations and biodegradable polymers, areas with rising interest due to their relevance in personalized medicine and environmental sustainability.

In summary, 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxypropanoic acid (CAS 2229124-60-9) represents a convergence of innovation in organic synthesis, therapeutic design, and eco-friendly production. Its multifaceted properties position it as a valuable asset for researchers tackling challenges in drug delivery, enzyme modulation, and material science.